1-Benzyl-3-methylimidazolium chloride

• IUPAC Name: 1-benzyl-3-methylimidazol-3-ium;chloride
• InChI: InChI=1S/C11H13N2.ClH/c1-12-7-8-13(10-12)9-11-5-3-2-4-6-11;/h2-8,10H,9H2,1H3;1H/q+1;/p-1
• InChI Key: FCRZSGZCOGHOGF-UHFFFAOYSA-M
• Canonical SMILES: C[N+]1=CN(C=C1)CC2=CC=CC=C2.[Cl-]
• Molecular Formula: C11H13ClN2
• DSSTOX Substance ID: DTXSID8047929
• Molecular Weight: 208.69 g/mol
• CAS No.: 36443-80-8

Description

1-Benzyl-3-methylimidazolium chloride, also known as this compound, is a useful research compound. Its molecular formula is C11H13ClN2 and its molecular weight is 208.69 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

• Electrocatalysis and Carboxylation : Benzyl-MeIm-Cl is used in electrocatalytic applications, particularly in the carboxylation of benzyl chloride. This process is facilitated by ionic liquids like 1-butyl-3-methylimidazolium tetrafluoroborate, showing significant electrocatalytic effects and yielding phenylacetic acid (Niu, Zhang, Zhang, Xue, & Jiaxing, 2009).

• Clathrate Formation : It forms liquid clathrates with aromatic hydrocarbons, where the aromatic solute can be trapped in a solid state, forming crystalline inclusion compounds. This indicates its potential in creating stable structures at a molecular level (Holbrey, Reichert, Nieuwenhuyzen, Sheppard, Hardacre, & Rogers, 2003).

• Ionic Liquid Media for Reactions : It serves as a medium in Friedel-Crafts sulfonylation reactions, enhancing the reactivity of substrates and providing almost quantitative yields under ambient conditions (Nara, Harjani, & Salunkhe, 2001).

• Polymorphism and Ionic Liquid Formation : Its ability to crystallize from various solutions into different crystalline polymorphs indicates its role in supporting the formation of ionic liquids through inhibition of crystallization (Holbrey, Reichert, Nieuwenhuyzen, Johnson, Seddon, & Rogers, 2003).

• Cellulose Functionalization : In the field of polymer chemistry, it has been used as a solvent for cellulose, facilitating the synthesis of cellulose derivatives like carboxymethyl cellulose and cellulose acetate without degradation of the polymer (Heinze, Schwikal, & Barthel, 2005).

• Green Chemistry Applications : It's used in environmentally benign chemical processes, like the preparation of α,α′-bis(substituted benzylidene)cycloalkanones, showcasing the potential of ionic liquids in green chemistry (Zhang, Fan, Niu, & Wang, 2003).

• Surface Active Properties : Benzyl-MeIm-Cl demonstrates properties of surface-active ionic liquids (SAILs), useful in nanotechnology and biomedicine, through its study in micellar properties (Galgano & El Seoud, 2011).

• Wood Dissolution and Processing : It shows potential in lignocellulosic biomass processing, particularly in dissolving wood for its structural and macromolecular characterization, and creating strategies for converting wood to biofuels and biomaterials (Kilpeläinen, Xie, King, Granstrom, Heikkinen, & Argyropoulos, 2007).

• Solar Cell Applications : In the field of renewable energy, Benzyl-MeIm-Cl is utilized in the preparation of perovskite solar cells, demonstrating its role in improving the performance of these cells (Luan, Xu, Chen, Shi, Zhang, Dai, & Yao, 2019).

Safety and Hazards

1-Benzyl-3-methylimidazolium chloride should be handled with care. Avoid contact with skin or inhalation of spillage, dust, or vapor. Avoid dust formation. Collect and reclaim or dispose in sealed containers in licensed waste. Extinguish all ignition sources. Avoid sparks, flames, heat, and smoking.

Mechanism of Action

Target of Action

1-Benzyl-3-methylimidazolium chloride, also known as 1-Benzyl-3-methyl-1H-imidazol-3-ium chloride, is a type of ionic liquid . Ionic liquids are salts in a liquid state that are primarily used in chemical synthesis and various industrial processes . The primary targets of ionic liquids like this compound are the reactants in these processes .

Mode of Action

The mode of action of this compound involves interacting with its targets to facilitate chemical reactions . As an ionic liquid, it can optimize the crystallization of perovskite films, regulate the band alignment of perovskites, and improve carrier transport . These actions enhance the overall photovoltaic parameters and stability of perovskite solar cells .

Biochemical Pathways

In the case of perovskite solar cells, this compound affects the crystallization and carrier transport processes, which are crucial for the cells’ performance .

Pharmacokinetics

As a chemical compound used in industrial processes, its bioavailability would likely depend on the specific conditions of its use .

Result of Action

The introduction of this compound into perovskite precursors enhances the performance of perovskite solar cells . It improves the cells’ overall photovoltaic parameters and stability

Biochemical Analysis

Biochemical Properties

1-Benzyl-3-methylimidazolium chloride plays a significant role in biochemical reactions due to its ability to interact with various enzymes, proteins, and other biomolecules. It has been observed to interact with enzymes such as acetylcholinesterase, where it can inhibit the enzyme’s activity through binding interactions. Additionally, this compound can induce protein unfolding and changes in the secondary structure of proteins like human serum albumin (HSA) through hydrogen bonding, hydrophobic, and electrostatic interactions .

Cellular Effects

This compound affects various types of cells and cellular processes. It has been shown to influence cell function by altering cell signaling pathways, gene expression, and cellular metabolism. For instance, it can cause serious eye and respiratory irritation, indicating its potential impact on cellular health and function . The compound’s ability to interact with cellular components can lead to changes in cell signaling and metabolic pathways, affecting overall cellular homeostasis.

Molecular Mechanism

The molecular mechanism of this compound involves its interactions with biomolecules at the molecular level. It can bind to enzymes and proteins, leading to inhibition or activation of their functions. The compound’s ability to form hydrogen bonds and engage in hydrophobic and electrostatic interactions plays a crucial role in its mechanism of action. These interactions can result in changes in gene expression and enzyme activity, ultimately affecting cellular processes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors to consider. It has been observed that this compound can maintain its stability under ambient temperatures and when stored under nitrogen . Long-term exposure to the compound in in vitro or in vivo studies may lead to cumulative effects on cellular function, including potential toxicity and changes in cellular metabolism.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit minimal toxicity, while higher doses can lead to adverse effects such as skin and respiratory irritation . It is essential to determine the threshold levels at which the compound becomes toxic to ensure safe usage in experimental and industrial applications.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate its metabolism. The compound’s interactions with metabolic enzymes can influence metabolic flux and alter metabolite levels. Understanding these pathways is crucial for predicting the compound’s behavior in biological systems and its potential impact on metabolic processes .

Transport and Distribution

The transport and distribution of this compound within cells and tissues involve interactions with transporters and binding proteins. These interactions can affect the compound’s localization and accumulation in specific cellular compartments. The compound’s ability to bind to proteins like human serum albumin suggests its potential for widespread distribution within the body .

Subcellular Localization

This compound’s subcellular localization is influenced by targeting signals and post-translational modifications that direct it to specific compartments or organelles. The compound’s interactions with cellular membranes and organelles can affect its activity and function. Understanding its subcellular localization is essential for elucidating its role in cellular processes and potential therapeutic applications .